Cas no 22362-59-0 (1-Heptanone, 1-(2-hydroxyphenyl)-)
22362-59-0 structure
Product Name:1-Heptanone, 1-(2-hydroxyphenyl)-
CAS No:22362-59-0
MF:C13H18O2
MW:206.280824184418
CID:1407780
PubChem ID:14917457
Update Time:2025-04-20
1-Heptanone, 1-(2-hydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Heptanone, 1-(2-hydroxyphenyl)-
- 22362-59-0
- SCHEMBL6696912
- 1-(2-hydroxyphenyl)-1-heptanone
- DTXSID501304270
-
- Inchi: 1S/C13H18O2/c1-2-3-4-5-9-12(14)11-8-6-7-10-13(11)15/h6-8,10,15H,2-5,9H2,1H3
- InChI Key: FBVPQPLFRSMOHX-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1O)CCCCCC
Computed Properties
- Exact Mass: 206.13074
- Monoisotopic Mass: 206.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
1-Heptanone, 1-(2-hydroxyphenyl)- Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
22362-59-0 (1-Heptanone, 1-(2-hydroxyphenyl)-) Related Products
- 2295-58-1(Flopropione)
- 2887-61-8(2'-Hydroxybutyrophenone)
- 610-99-1(2'-Hydroxypropiophenone)
- 40786-69-4(1-(2,4-Dihydroxy-3-propylphenyl)ethanone)
- 4390-92-5(1-(2,4-Dihydroxyphenyl)butan-1-one)
- 1469-94-9(1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione)
- 3516-95-8(2’-Hydroxy-3-phenylpropiophenone)
- 938-46-5(1-(2,5-Dihydroxyphenyl)propan-1-one)
- 5792-36-9(2',4'-Dihydroxypropiophenone)
- 3144-54-5(1-(2,4-Dihydroxyphenyl)-1-hexanone)
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